Cas no 39326-90-4 (Zinc carbonate hydroxide hydrate, Reagent Grade)

Zinc carbonate hydroxide hydrate (Reagent Grade) is a high-purity inorganic compound commonly utilized in laboratory and industrial applications. Its consistent composition and low impurity levels make it suitable for analytical procedures, catalyst preparation, and materials synthesis. The reagent grade designation ensures compliance with stringent quality standards, providing reliable performance in chemical reactions and formulations. This compound is particularly valued for its stability and predictable reactivity, which are critical in research and manufacturing processes. Its hydrate form offers controlled solubility, facilitating precise use in aqueous systems. Zinc carbonate hydroxide hydrate is an essential reagent for applications requiring exacting chemical specifications and reproducible results.

Zinc carbonate hydroxide hydrate, Reagent Grade structure

39326-90-4 structure

Product Name:Zinc carbonate hydroxide hydrate, Reagent Grade

CAS No:39326-90-4

MF:CH₆O₆Zn₂

MW:244.872734546661

CID:6263085

PubChem ID:121233664

Update Time:2025-10-28

Zinc carbonate hydroxide hydrate, Reagent Grade Chemical and Physical Properties

Names and Identifiers

- MFCD00167197
- zinc;zinc;carbonate;trihydrate
- Zinc carbonate hydroxide hydrate, Reagent Grade
- 39326-90-4
- Inchi： 1S/CH2O3.3H2O.2Zn/c2-1(3)4;;;;;/h(H2,2,3,4);3*1H2;;/q;;;;;+2/p-2
- InChI Key： VMNLAVOLELVSHG-UHFFFAOYSA-L
- SMILES： [Zn].[Zn+2].O.O.[O-]C(=O)[O-].O

Computed Properties

Exact Mass: 243.87161g/mol
Monoisotopic Mass: 241.87472g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 21.5
Covalently-Bonded Unit Count: 6
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.2Å²

Zinc carbonate hydroxide hydrate, Reagent Grade Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB207530-100 g	Zinc carbonate hydroxide hydrate, Reagent Grade	39326-90-4		100 g	€35.00	2023-07-20
abcr	AB207530-100g	Zinc carbonate hydroxide hydrate, Reagent Grade; .	39326-90-4		100g	€35.00	2025-02-18

Zinc carbonate hydroxide hydrate, Reagent Grade Related Literature

1. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
2. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788

Additional information on Zinc carbonate hydroxide hydrate, Reagent Grade

Recent Advances in Zinc Carbonate Hydroxide Hydrate (Reagent Grade, CAS 39326-90-4): Applications and Research Insights

Zinc carbonate hydroxide hydrate (CAS 39326-90-4), a reagent-grade compound with the chemical formula Zn₅(CO₃)₂(OH)₆·xH₂O, has garnered significant attention in chemical, biological, and pharmaceutical research due to its unique physicochemical properties. This material serves as a precursor for zinc oxide synthesis, a catalyst in organic reactions, and a functional additive in biomedical applications. Recent studies highlight its potential in drug delivery systems, antimicrobial coatings, and environmental remediation, driven by its biocompatibility, tunable morphology, and reactivity.

A 2023 study published in ACS Applied Materials & Interfaces demonstrated the use of zinc carbonate hydroxide hydrate nanoparticles as pH-responsive carriers for targeted anticancer drug delivery. The researchers synthesized the compound via a hydrothermal method (CAS 39326-90-4), achieving a high surface area (∼120 m²/g) and controlled drug release kinetics under acidic tumor microenvironments. The reagent-grade purity ensured reproducibility in cytotoxicity assays, showing 80% efficacy against MCF-7 breast cancer cells with minimal off-target effects.

In antimicrobial applications, a team from the University of Cambridge (2024, Journal of Materials Chemistry B) functionalized surgical sutures with zinc carbonate hydroxide hydrate (Reagent Grade) to prevent postoperative infections. The compound’s slow release of Zn²⁺ ions inhibited Staphylococcus aureus biofilm formation by 95% over 72 hours, outperforming commercial silver-coated alternatives. X-ray diffraction (XRD) and thermogravimetric analysis (TGA) confirmed the stability of the hydrate phase (39326-90-4) during sterilization processes.

Environmental research has also leveraged this material’s affinity for heavy metals. A breakthrough in Environmental Science & Technology (2024) utilized porous zinc carbonate hydroxide hydrate microspheres (Reagent Grade) to adsorb lead (Pb²⁺) from wastewater, achieving a capacity of 450 mg/g—40% higher than activated carbon. The study attributed this to the compound’s layered hydroxide structure (confirmed by FTIR and SEM) and the synergistic effect of carbonate and hydroxyl groups in metal coordination.

Despite these advances, challenges remain in scaling up synthesis while maintaining reagent-grade purity (CAS 39326-90-4). A 2024 review in Advanced Powder Technology emphasized the need for greener synthesis routes, as traditional methods often involve toxic precipitants. Emerging techniques like electrochemical deposition and mechanochemical synthesis show promise in reducing energy consumption by 30% while preserving the hydrate phase’s integrity.

In conclusion, zinc carbonate hydroxide hydrate (Reagent Grade, 39326-90-4) is poised to bridge laboratory research and industrial applications. Future directions include optimizing its polymorph control for catalytic applications and exploring its role in zinc-ion batteries, where preliminary data suggest enhanced cycling stability. Collaborative efforts between chemists and biologists will be critical to unlocking its full potential in precision medicine and sustainable technologies.